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Compound of Interest

Compound Name: Chromium(III) fluoride hydrate

Cat. No.: B047041 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 16671-27-5
This technical guide provides a comprehensive overview of Chromium(III) fluoride trihydrate, a

compound with diverse applications in research and industry. This document is intended for

researchers, scientists, and professionals in drug development who require detailed

information on its properties, synthesis, and potential applications.

Chemical and Physical Properties
Chromium(III) fluoride trihydrate is a green crystalline solid.[1] Key quantitative data regarding

its chemical and physical properties are summarized in the table below for easy reference and

comparison.
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Property Value Source

CAS Number 16671-27-5 [2][3]

Molecular Formula CrF₃·3H₂O [3]

Molecular Weight 163.037 g/mol [2][4]

165.01 g/mol [1]

Appearance Green crystalline solid [1]

Density approx. 2.15 g/cm³ [1]

2.2 g/cm³ (trihydrate) [5]

Melting Point Decomposes before melting [1]

Solubility in Water Slightly soluble [1]

Synthesis and Experimental Protocols
Synthesis from Chromium(III) Oxide
A common method for the synthesis of Chromium(III) fluoride hydrates involves the reaction

of chromium(III) oxide with hydrofluoric acid.[1]

Reaction: Cr₂O₃ + 6HF + 9H₂O → 2[Cr(H₂O)₆]F₃

While detailed industrial protocols are proprietary, a general laboratory-scale synthesis can be

described as follows:

Experimental Protocol:

Materials: Chromium(III) oxide (Cr₂O₃), 48% hydrofluoric acid (HF), distilled water.

Procedure: a. In a fume hood, carefully add a stoichiometric excess of hydrofluoric acid to a

suspension of Chromium(III) oxide in a polytetrafluoroethylene (PTFE) beaker. b. The

mixture is gently heated and stirred until the Chromium(III) oxide is completely dissolved. c.

The resulting green solution is then allowed to cool, leading to the crystallization of
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Chromium(III) fluoride trihydrate. d. The crystals are collected by filtration, washed with a

small amount of cold distilled water, and dried in a desiccator over a suitable drying agent.

Safety Precautions: Hydrofluoric acid is extremely corrosive and toxic. All work must be

conducted in a well-ventilated fume hood with appropriate personal protective equipment

(PPE), including acid-resistant gloves, apron, and full-face protection.

Use as a Catalyst in Fluorination Reactions
Chromium(III) fluoride is utilized as a catalyst in the fluorination of chlorocarbons by hydrogen

fluoride (HF).[1]

Experimental Workflow for Catalytic Activity Testing:

Catalyst Preparation Fluorination Reaction Product Analysis

Prepare CrF3·3H2O Activate Catalyst
(e.g., heat under N2 flow) Load Catalyst into Reactor Introduce Reactants

(Chlorocarbon + HF) Control Temperature and Pressure Collect Gaseous Products Analyze by Gas Chromatography (GC)

Click to download full resolution via product page

Caption: Workflow for testing the catalytic activity of Chromium(III) fluoride.

Applications in Research and Drug Development
While direct applications in drug formulations are not extensively documented, Chromium(III)

compounds, in general, are of interest to the pharmaceutical industry. Chromium(III) is

recognized for its role in enhancing insulin signaling and glucose metabolism.[6]

Potential Role in Insulin Signaling
Research suggests that chromium(III) compounds may enhance insulin signaling pathways.[7]

This has led to the investigation of chromium supplements in the context of managing blood

sugar levels.[6] The proposed mechanism involves the activation of intracellular signaling

pathways that improve insulin sensitivity.
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Simplified Insulin Signaling Pathway and Potential Influence of Cr(III):
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Caption: Potential influence of Cr(III) on the insulin signaling pathway.

Use as a Pharmaceutical Intermediate
Chromium(III) fluoride hydrate is mentioned as a potential pharmaceutical intermediate.[8] Its

catalytic properties could be leveraged in the synthesis of complex organic molecules,

including active pharmaceutical ingredients (APIs).[3] Specifically, it can be used in fluorination

reactions, which are crucial in the synthesis of many modern pharmaceuticals.[3]

Toxicological and Safety Data
It is crucial to handle Chromium(III) fluoride trihydrate with care, as with all chromium

compounds. The available toxicological data is often for chromium(III) compounds in general.
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Hazard Identification Details Source

Acute Toxicity
Harmful if swallowed, in

contact with skin, or if inhaled.

Skin Corrosion/Irritation
Causes severe skin burns and

eye damage.

Serious Eye Damage/Irritation Causes serious eye damage.

Occupational Exposure Limits for Chromium(III) compounds (as Cr):

Organization Limit

OSHA (PEL) 0.5 mg/m³ (8-hour TWA)

NIOSH (REL) 0.5 mg/m³ (10-hour TWA)

ACGIH (TLV) 0.003 mg/m³ (inhalable particulate matter)

It is important to note that while trivalent chromium (Cr-III) is an essential trace element,

hexavalent chromium (Cr-VI) is a known carcinogen. Although this document focuses on a

Cr(III) compound, appropriate handling procedures should always be followed to prevent any

potential oxidation to the hexavalent state under certain conditions.

Logical Relationship of Chromium Oxidation States and Toxicity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chromium(III)
(e.g., CrF3·3H2O)

Chromium(VI)
(Hexavalent Chromium)

Can be oxidized under
certain conditions

Essential Trace Element

Toxic and Carcinogenic

Oxidation

Click to download full resolution via product page

Caption: Relationship between chromium oxidation states and toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide to Chromium(III) Fluoride
Trihydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047041#cas-number-for-chromium-iii-fluoride-
trihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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